Cas no 1744-07-6 (1,3-bis4-(Trifluoromethyl)phenylthiourea)

• Product Name: 1,3-bis4-(Trifluoromethyl)phenylthiourea
• CAS No: 1744-07-6
• MF: C₁₅H₁₀F₆N₂S
• MW: 364.30872297287
• MDL: MFCD18191886
• CID: 1360023
• PubChem ID: 253660639
• Update Time: 2025-04-20

1,3-bis4-(Trifluoromethyl)phenylthiourea Chemical and Physical Properties

Names and Identifiers

• Thiourea, N,N'-bis[4-(trifluoromethyl)phenyl]-
• 1,3-BIS[4-(TRIFLUOROMETHYL)PHENYL]THIOUREA
• STL031932
• 1,3-Bis(4-trifluoromethylphenyl)thiourea
• B4611
• N,N'-Bis[4-(trifluoromethyl)phenyl]thiourea
• 10.14272/ABYZUZQRUYXHCW-UHFFFAOYSA-N.1
• doi:10.14272/ABYZUZQRUYXHCW-UHFFFAOYSA-N.1
• DTXSID90599478
• BAA74407
• CS-0157473
• BS-44137
• 1744-07-6
• MFCD18191886
• T70431
• SCHEMBL9453957
• AKOS005689065
• ABYZUZQRUYXHCW-UHFFFAOYSA-N
• 1,3-bis4-(Trifluoromethyl)phenylthiourea

• MDL： MFCD18191886
• Inchi： 1S/C15H10F6N2S/c16-14(17,18)9-1-5-11(6-2-9)22-13(24)23-12-7-3-10(4-8-12)15(19,20)21/h1-8H,(H2,22,23,24)
• InChI Key： ABYZUZQRUYXHCW-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC(C(F)(F)F)=CC=1)NC1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Exact Mass: 364.04700
• Monoisotopic Mass: 364.04688847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 56.2

Experimental Properties

• Melting Point: 156.0 to 160.0 deg-C
• PSA: 56.15000
• LogP: 5.67910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks